Cas no 2229082-63-5 (1-2-bromo-4-(trifluoromethyl)phenylethane-1,2-diol)

• Product Name: 1-2-bromo-4-(trifluoromethyl)phenylethane-1,2-diol
• CAS No: 2229082-63-5
• MF: C₉H₈BrF₃O₂
• MW: 285.057832717896
• CID: 6097973
• PubChem ID: 165701500
• Update Time: 2025-06-14

1-2-bromo-4-(trifluoromethyl)phenylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-4-(trifluoromethyl)phenylethane-1,2-diol
• 1-[2-Bromo-4-(trifluoromethyl)phenyl]-1,2-ethanediol
• 2229082-63-5
• EN300-1940614
• 1-[2-bromo-4-(trifluoromethyl)phenyl]ethane-1,2-diol

• Inchi： 1S/C9H8BrF3O2/c10-7-3-5(9(11,12)13)1-2-6(7)8(15)4-14/h1-3,8,14-15H,4H2
• InChI Key： VEQDMRHOSUOXSJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(F)(F)F)C=C1Br)(O)CO

Computed Properties

• Exact Mass: 283.96598g/mol
• Monoisotopic Mass: 283.96598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.699±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 340.3±37.0 °C(Predicted)
• pka: 12.78±0.20(Predicted)

Additional information on 1-2-bromo-4-(trifluoromethyl)phenylethane-1,2-diol

Comprehensive Overview of 1-2-bromo-4-(trifluoromethyl)phenylethane-1,2-diol (CAS No. 2229082-63-5)

In the realm of organic chemistry, 1-2-bromo-4-(trifluoromethyl)phenylethane-1,2-diol (CAS No. 2229082-63-5) stands out as a compound of significant interest due to its unique structural properties and potential applications. This diol derivative, characterized by the presence of a bromo and a trifluoromethyl group on the phenyl ring, has garnered attention in pharmaceutical and agrochemical research. Its molecular formula and intricate functional groups make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound’s CAS number 2229082-63-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases. The inclusion of both bromo and trifluoromethyl moieties enhances its reactivity, enabling diverse transformations such as nucleophilic substitutions and cross-coupling reactions. This versatility aligns with current trends in green chemistry and sustainable synthesis, where efficient and selective reactions are prioritized to minimize waste and energy consumption.

Recent advancements in AI-driven drug discovery and computational chemistry have further highlighted the relevance of 1-2-bromo-4-(trifluoromethyl)phenylethane-1,2-diol. Researchers are leveraging machine learning models to predict its interactions with biological targets, accelerating the identification of potential therapeutic candidates. This approach resonates with the growing demand for precision medicine and targeted therapies, addressing unmet medical needs with greater efficiency.

From an industrial perspective, the compound’s stability and solubility profile make it suitable for high-throughput screening and combinatorial chemistry. Its trifluoromethyl group, in particular, is a sought-after feature in agrochemicals due to its ability to enhance bioavailability and resistance to metabolic degradation. This aligns with the global push for sustainable agriculture and crop protection solutions, where efficacy and environmental safety are paramount.

In summary, 1-2-bromo-4-(trifluoromethyl)phenylethane-1,2-diol (CAS No. 2229082-63-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with emerging technologies like AI and green synthesis, position it as a compound of enduring relevance in both academic and industrial settings.